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Compound of Interest

Compound Name: 3-Hydroxypicolinic Acid

Cat. No.: B184075

An In-Depth Technical Guide to 3-Hydroxypicolinic Acid: Chemical Properties and Structure

Introduction

3-Hydroxypicolinic acid (3-HPA) is a pyridine derivative that holds significant importance in
various scientific domains.[1] It is structurally defined as a picolinic acid molecule where a
hydrogen atom at the 3-position is substituted by a hydroxyl group.[2] This compound is widely
recognized for its critical role as a matrix material in Matrix-Assisted Laser
Desorption/lonization (MALDI) mass spectrometry, particularly for the analysis of
oligonucleotides and oligosaccharides.[2][3] Beyond its application in analytical chemistry, 3-
HPA is a naturally occurring molecule, found in organisms like Aloe africana and Streptomyces
virginiae, and serves as an intermediate in the biosynthesis of the antibiotic virginiamycin S1.[2]
[4] This guide provides a comprehensive overview of its chemical properties, structure, and
relevant experimental protocols for researchers, scientists, and drug development
professionals.

Chemical Structure and Identification

3-Hydroxypicolinic acid belongs to the class of organic compounds known as
pyridinecarboxylic acids, which are characterized by a pyridine ring bearing a carboxylic acid
group.[5] Its structure consists of a pyridine ring with a carboxyl group at position 2 and a
hydroxyl group at position 3.

Table 1: Structural and Identification Data for 3-Hydroxypicolinic Acid
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Identifier Value

IUPAC Name 3-hydroxypyridine-2-carboxylic acid[2]
3-HPA, 3-Hydroxy-2-pyridinecarboxylic acid, 2-

Synonyms -
Carboxy-3-hydroxypyridine[1][2][6]

CAS Number 874-24-8[1][7]

Canonical SMILES

C1=CC(=C(N=C1)C(=0)0)O[1][2]

InChl

INChI=1S/C6H5NO3/c8-4-2-1-3-7-
5(4)6(9)10/h1-3,8H,(H,9,10)[2][4]

| INChiKey | BRARRAHGNDUELT-UHFFFAOYSA-N[2][4] |

Physicochemical Properties

The physicochemical properties of 3-HPA are crucial for its application, particularly in MALDI-

MS. It appears as light yellow needles or a white to light yellow powder.[1][3][8]

Table 2: Physicochemical Properties of 3-Hydroxypicolinic Acid

Property

Chemical Formula

Value

CeHsNO3[1][9]

Molecular Weight 139.11 g/mol [2][8]
Melting Point 208 to 218 °C (406 to 424 °F)[1][3][10]
pKa 1.14 + 0.50 (Predicted)[11]

| Appearance | Light yellow needles or powder[1][3] |

Solubility

The solubility of 3-HPA is a key factor in the preparation of matrix solutions for various

applications.
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Table 3: Solubility Data for 3-Hydroxypicolinic Acid

Solvent Solubility

Water Soluble (e.g., 0.25 g in 10 mL)[3][11][12]
DMSO >24.2 mg/mL[6]; 28 mg/mL[13]

Ethanol =2.36 mg/mL (with ultrasonic)[6]

PBS (pH 7.2) 10 mg/mL[4]

| DMF | 1 mg/mL[4] |

Biological Role and Applications

3-Hydroxypicolinic acid is not only a synthetic reagent but also a biologically relevant
molecule. It is an important building block in the biosynthesis of bacterial secondary
metabolites.[14] Research has shown it is an intermediate in the metabolic pathway of picolinic
acid in several microorganisms.[15] Furthermore, 3-HPA can coordinate with metal ions like
copper to form complexes that exhibit cytotoxic and antimycobacterial activities, highlighting its
potential in drug development.[8]

Its most prominent application is as a MALDI matrix, where it facilitates the soft ionization of
non-volatile biomolecules like oligonucleotides for mass spectrometry analysis.[2]
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Caption: Logical relationships of 3-Hydroxypicolinic acid.

Experimental Protocols
Synthesis of 3-Hydroxypicolinic Acid Derivatives

A common reaction involving 3-HPA is the Elbs oxidation to synthesize 3,6-dihydroxypicolinic
acid. This process demonstrates a pathway for derivatization.[15]

Protocol: Synthesis of 3,6-dihydroxypicolinic acid via Elbs Oxidation[15]
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Dissolve potassium hydroxide (15 mmol) in 10 mL of cooled water.
Add 3-Hydroxypicolinic acid (6 mmol) to the solution.

Subsequently, add potassium peroxydisulfate (3.3 mmol) as the limiting reagent to the
reaction mixture.

Stir the mixture at room temperature for 24 hours. During this time, the dipotassium salt of
the intermediate 3-hydroxypyridine-2-carboxylic acid-6-sulfate precipitates.

Filter the precipitate and wash with acetone to dry.

The intermediate is then hydrolyzed (e.g., under acidic conditions) to yield 3,6-
dihydroxypicolinic acid.

Note: This protocol describes the synthesis of a derivative starting from 3-HPA. The direct
synthesis of 3-HPA itself can be achieved via various routes, including those starting from
furan-2-yl aminoacetates.[16][17]

Analysis by High-Performance Liquid Chromatography
(HPLC)

3-HPA can be analyzed using a reverse-phase (RP) HPLC method.[18]
Protocol: HPLC Analysis of 3-Hydroxypicolinic Acid[18]

Column: Newcrom R1 HPLC column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier.

Acidifier: Phosphoric acid. For Mass Spectrometry (MS) compatible applications, phosphoric
acid should be replaced with formic acid.

Detection: UV, wavelength not specified but UV absorbance is noted at 304 nm.[4]

Application: This method is scalable and suitable for preparative separation to isolate
impurities and for pharmacokinetic studies.
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Use as a MALDI-MS Matrix

3-HPA is a preferred matrix for the analysis of oligonucleotides. A mixed matrix can also be

effective.[8]
Protocol: Preparation of 3-HPA Matrix for MALDI-TOF MS

e Prepare a saturated solution of 3-Hydroxypicolinic acid in an appropriate solvent, typically
a 1:1 (v/v) mixture of acetonitrile and deionized water.

e For oligonucleotide analysis, it is common to include an ammonium salt additive. Prepare a
solution of diammonium hydrogen citrate at a concentration of 50-100 mg/mL in deionized
water.

o Create the final matrix solution by mixing the saturated 3-HPA solution with the diammonium
citrate solution, for instance, in a 9:1 (v/v) ratio.

e Mix the analyte sample (e.g., oligonucleotides) with the matrix solution in a 1:1 ratio.
e Spot approximately 1 pL of the final mixture onto the MALDI target plate.
» Allow the spot to air-dry completely, permitting the formation of analyte-matrix co-crystals.

e The plate is now ready for analysis in a MALDI-TOF mass spectrometer.

Matrix & Sample Preparation

Prepare additive solution Target Spotting Analysis
(e.g., diammonium citrate)

~—a| Mix 3-HPA and > wit’\r?lz);rri;;iem:::;:le Spot ~1 pL of mixture Air-dry to allow Analyze via
additive solutions N onto MALDI plate co-crystallization MALDI-TOF MS
Prepare saturated / (1:1 ratio)

3-HPA solution
(e.g., in ACN/H20)
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Caption: Experimental workflow for MALDI-MS using a 3-HPA matrix.

Biosynthesis Pathway

The enzymatic mechanism for the biosynthesis of 3-HPA has been elucidated, revealing a
pathway that starts from L-lysine.[14] It involves a series of enzymatic conversions rather than
a direct hydroxylation of picolinic acid. The process requires an L-lysine 2-aminotransferase, a
two-component monooxygenase, and a FAD-dependent dehydrogenase.[14] The pathway
proceeds through the hydroxylation of piperideine-2-carboxylic acid, followed by

tautomerization.[14]
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Caption: Simplified biosynthesis pathway of 3-HPA from L-lysine.

Safety and Handling

3-Hydroxypicolinic acid is classified as an irritant. It can cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[2][19] Standard laboratory
safety precautions, including the use of personal protective equipment such as gloves, safety
glasses, and a lab coat, should be followed when handling this chemical. It should be stored in
a cool, dry, and well-ventilated area.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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